7-butyl-1,3,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 7-butyl-1,3,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C14H20N6O2/c1-5-6-7-19-12(21)10-11(17(3)14(19)22)15-13-18(4)16-9(2)8-20(10)13/h5-8H2,1-4H3
• InChI Key: JUFFUSNBRNGFQM-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(N=C3N2CC(=NN3C)C)N(C1=O)C
• Molecular Formula: C14H20N6O2
• Molecular Weight: 304.35 g/mol

Description

7-butyl-1,3,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C14H20N6O2 and its molecular weight is 304.354. The purity is usually 95%.
BenchChem offers high-quality 7-butyl-1,3,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-butyl-1,3,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Properties and Biological Interactions

• Serotonin Receptor Affinity and Psychotropic Activity : A study on 8-aminoalkyl derivatives of purine-2,6-dione with various substituents demonstrated potential psychotropic activity by interacting with serotonin receptors. These compounds showed antidepressant-like and anxiolytic-like activities, suggesting their utility in designing ligands for serotonin receptors to treat psychological disorders (Chłoń-Rzepa et al., 2013).

• Anticancer, Anti-HIV, and Antimicrobial Activities : Another study synthesized triazino and triazolo[4,3-e]purine derivatives, exploring their in vitro anticancer, anti-HIV, and antimicrobial activities. Certain compounds exhibited considerable activity against specific cancer cell lines, moderate anti-HIV activity, and strong antimicrobial effects, highlighting the diverse therapeutic potential of purine derivatives (Ashour et al., 2012).

• Antiviral Activity : The synthesis of imidazo[1,2-a]-s-triazine nucleosides and their analogues showed moderate activity against rhinovirus at non-toxic levels, indicating their potential as antiviral agents. This study provides a foundation for further exploration of imidazo[1,2-a]-s-triazine derivatives as therapeutic options for viral infections (Kim et al., 1978).

• Synthetic Approaches and Reactivity : Research on the synthesis and reactivity of related compounds, such as 2-triazolylpyrimido[1,2,3-cd]purine-8,10-diones, provides valuable insights into chemical methodologies that could be applied to the synthesis and functionalization of the compound . These studies underscore the importance of synthetic chemistry in developing novel compounds with potential scientific applications (Simo et al., 2000).